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Compound of Interest

Compound Name:
N,N'-Bis(2-aminoethyl)-1,3-

propanediamine

Cat. No.: B1194178 Get Quote

An In-depth Technical Guide to the Safety of N,N'-Bis(2-aminoethyl)-1,3-propanediamine

This technical guide provides a comprehensive overview of the safety information for N,N'-
Bis(2-aminoethyl)-1,3-propanediamine, a chemical compound used in various research and

industrial applications.[1] The information is compiled from various safety data sheets (SDS) to

ensure a thorough understanding of its properties and associated hazards for researchers,

scientists, and drug development professionals.

Chemical Identification
This section provides the fundamental identification details for N,N'-Bis(2-aminoethyl)-1,3-
propanediamine.
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Identifier Value

Chemical Name N,N'-Bis(2-aminoethyl)-1,3-propanediamine

CAS Number 4741-99-5[1][2][3][4][5][6][7][8]

EC Number 225-254-1[2]

Molecular Formula C7H20N4[6][9]

Molecular Weight 160.26 g/mol [6][10][9]

Synonyms

1,3-Bis(2-aminoethylamino)propane, 1,4,8,11-

Tetraazaundecane, 3,7-Diaza-1,9-

nonanediamine[10]

InChI Key UWMHHZFHBCYGCV-UHFFFAOYSA-N

Hazard Identification and Classification
N,N'-Bis(2-aminoethyl)-1,3-propanediamine is classified as a hazardous chemical.[5]

Hazard Classification Category

Skin Corrosion/Irritation Category 1B/1C[9]

Serious Eye Damage/Eye Irritation Category 1

GHS Pictograms:

GHS05: Corrosion

Signal Word: Danger[2][3][5]

Hazard Statements:

H314: Causes severe skin burns and eye damage.[2][3][8][9]

H318: Causes serious eye damage.[2]

Precautionary Statements:
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A comprehensive list of precautionary statements is provided in the table below, outlining

measures to prevent exposure and proper response in case of an incident.[2][3][5][8]

Code Precaution

P260
Do not breathe

dust/fume/gas/mist/vapours/spray.[2][3]

P264 Wash skin thoroughly after handling.[2][3]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[2][3][8]

P301+P330+P331
IF SWALLOWED: Rinse mouth. Do NOT induce

vomiting.[2][3][8]

P303+P361+P353

IF ON SKIN (or hair): Take off immediately all

contaminated clothing. Rinse skin with

water/shower.[2]

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[3]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[2][3]

P310
Immediately call a POISON CENTER or

doctor/physician.[2]

P363 Wash contaminated clothing before reuse.[3][8]

P405 Store locked up.[2][3]

P501
Dispose of contents/container to an approved

waste disposal plant.[3][8]

Physical and Chemical Properties
This section details the physical and chemical properties of N,N'-Bis(2-aminoethyl)-1,3-
propanediamine.
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Property Value

Appearance Colorless to Almost colorless clear liquid

Form Liquid

Density 0.96 g/mL at 25 °C

Boiling Point 142-145 °C at 8 mmHg

Flash Point 110 °C (230 °F) - closed cup

Refractive Index n20/D 1.494

Experimental Protocols: Safe Handling and
Emergency Procedures
Given the corrosive nature of N,N'-Bis(2-aminoethyl)-1,3-propanediamine, strict adherence

to safety protocols is mandatory.

Handling and Storage
Handling: Handle in a well-ventilated area.[11] Wear appropriate personal protective

equipment (PPE), including chemical-resistant gloves, protective clothing, and eye/face

protection.[2][3][5] Avoid breathing vapors or mists.[5] Do not ingest.[5] Wash hands

thoroughly after handling.[2][3]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[5] Keep

in a corrosives area and store locked up.[2][3][5] Incompatible materials include strong

oxidizing agents.[5]

First-Aid Measures
Immediate medical attention is required in case of exposure.
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Exposure Route First-Aid Protocol

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[2]

[3]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water or shower. Wash off with

soap and plenty of water. Consult a physician.[2]

[3][5]

Eye Contact

Rinse cautiously with water for at least 15

minutes, also under the eyelids. Remove

contact lenses, if present and easy to do.

Continue rinsing. Immediately call a physician.

[2][3][5]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a physician

immediately.[2][3][5]

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.

Evacuate personnel to safe areas.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.

Methods for Cleaning Up: Soak up with inert absorbent material and dispose of as

hazardous waste. Keep in suitable, closed containers for disposal.[5]

Visualizations
The following diagrams illustrate key safety workflows and relationships for handling N,N'-
Bis(2-aminoethyl)-1,3-propanediamine.
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Exposure Event
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Caption: Emergency response workflow for exposure to N,N'-Bis(2-aminoethyl)-1,3-
propanediamine.

Chemical Hazard

Required Personal Protective Equipment (PPE)

N,N'-Bis(2-aminoethyl)-1,3-propanediamine
(Corrosive - H314)

Eye/Face Protection
(Goggles/Face shield)

Causes severe eye damage

Hand Protection
(Chemical-resistant gloves)

Causes severe skin burns

Body Protection
(Protective clothing)

Causes severe skin burns

Respiratory Protection
(If ventilation is inadequate)

Avoid breathing vapours

Click to download full resolution via product page
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Caption: Logical relationship between chemical hazards and required personal protective

equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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